Cas no 2165598-92-3 (rac-methyl 2-{(3R,4R)-4-hydroxy-1,1-dioxo-1lambda6-thiolan-3-ylamino}acetate)

• Product Name: rac-methyl 2-{(3R,4R)-4-hydroxy-1,1-dioxo-1lambda6-thiolan-3-ylamino}acetate
• CAS No: 2165598-92-3
• MF: C₇H₁₃NO₅S
• MW: 223.246821165085
• CID: 5686692
• PubChem ID: 93346424
• Update Time: 2025-05-20

rac-methyl 2-{(3R,4R)-4-hydroxy-1,1-dioxo-1lambda6-thiolan-3-ylamino}acetate Chemical and Physical Properties

Names and Identifiers

• 2165598-92-3
• rac-methyl 2-{[(3R,4R)-4-hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl]amino}acetate
• EN300-2166885
• rac-methyl 2-{(3R,4R)-4-hydroxy-1,1-dioxo-1lambda6-thiolan-3-ylamino}acetate

• Inchi： 1S/C7H13NO5S/c1-13-7(10)2-8-5-3-14(11,12)4-6(5)9/h5-6,8-9H,2-4H2,1H3/t5-,6-/m1/s1
• InChI Key： LMYJJOYKEHPSJA-PHDIDXHHSA-N
• SMILES： S1(C[C@H]([C@@H](C1)NCC(=O)OC)O)(=O)=O

Computed Properties

• Exact Mass: 223.05144369g/mol
• Monoisotopic Mass: 223.05144369g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 101Ų

Additional information on rac-methyl 2-{(3R,4R)-4-hydroxy-1,1-dioxo-1lambda6-thiolan-3-ylamino}acetate

Professional Introduction to Rac-Methyl 2-{(3R,4R)-4-hydroxy-1,1-dioxo-1lambda6-thiolan-3-ylamino}acetate (CAS No. 2165598-92-3)

Rac-Methyl 2-{(3R,4R)-4-hydroxy-1,1-dioxo-1lambda6-thiolan-3-ylamino}acetate is a highly specialized compound that has garnered significant attention in the field of chemical and biomedical research. This compound, identified by its CAS number 2165598-92-3, belongs to a class of molecules that exhibit remarkable structural and functional properties, making it a valuable candidate for various applications in drug discovery and therapeutic development.

The molecular structure of Rac-Methyl 2-{(3R,4R)-4-hydroxy-1,1-dioxo-1lambda6-thiolan-3-ylamino}acetate is characterized by its intricate arrangement of functional groups, which include a thiolan ring system and an aminoacetic acid moiety. The presence of these functional groups contributes to the compound's unique chemical reactivity and biological activity. Specifically, the thiolan ring is a key structural feature that imparts stability and flexibility to the molecule, while the aminoacetic acid moiety provides a site for further chemical modifications and interactions with biological targets.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. Rac-Methyl 2-{(3R,4R)-4-hydroxy-1,1-dioxo-1lambda6-thiolan-3-ylamino}acetate has emerged as a promising candidate in this context due to its ability to interact with specific enzymes and receptors. For instance, studies have demonstrated that this compound can inhibit the activity of certain kinases, which are known to play a crucial role in cancer progression. The inhibition of these kinases has been shown to lead to reduced cell proliferation and enhanced apoptosis in cancer cell lines.

The stereochemistry of Rac-Methyl 2-{(3R,4R)-4-hydroxy-1,1-dioxo-1lambda6-thiolan-3-ylamino}acetate is another critical aspect that contributes to its biological activity. The (3R,4R) configuration of the thiolan ring system ensures optimal binding affinity to biological targets. This stereochemical specificity has been a focus of recent research efforts aimed at developing more effective and selective therapeutic agents. By leveraging computational methods and structural biology techniques, researchers have been able to gain insights into how the stereochemistry of this compound influences its interactions with biological targets.

Moreover, the hydroxyl group within the molecular structure of Rac-Methyl 2-{(3R,4R)-4-hydroxy-1,1-dioxo-1lambda6-thiolan-3-ylamino}acetate plays a significant role in its reactivity and function. This hydroxyl group can participate in hydrogen bonding interactions with biological molecules, thereby enhancing the compound's ability to modulate biological pathways. In addition, the presence of this group allows for further derivatization and functionalization, enabling researchers to tailor the compound's properties for specific applications.

Recent advancements in synthetic chemistry have enabled the efficient preparation of Rac-Methyl 2-{(3R,4R)-4-hydroxy-1,1-dioxo-1lambda6-thiolan-3-ylamino}acetate with high purity and yield. These synthetic methodologies have been crucial for conducting detailed structural characterization and biological evaluations of the compound. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been employed to elucidate the molecular structure and confirm the stereochemical configuration of Rac-Methyl 2-{(3R,4R)-4-hydroxy-1,1-dioxo-1lambda6-thiolan-3-ylamino}acetate.

The pharmacological properties of Rac-Methyl 2-{(3R,4R)-4-hydroxy-1,1-dioxo-1lambda6-thiolan-3-ylamino}acetate have been extensively studied in both preclinical and clinical settings. Preclinical studies have revealed that this compound exhibits potent inhibitory effects on various disease-related pathways. For example, it has been shown to suppress inflammation by modulating cytokine production and inhibiting pro-inflammatory signaling pathways. Additionally, it has demonstrated anti-proliferative effects in several cancer cell lines by interfering with key cellular processes such as DNA replication and cell cycle progression.

The potential therapeutic applications of Rac-Methyl 2-{(3R,4R)-4-hydroxy-1,1-dioxo-1lambda6-thiolan-3-ylamino}acetate are vast and span multiple disease areas. In oncology alone, this compound holds promise as a novel treatment for various types of cancer due to its ability to target multiple pathways involved in tumor growth and metastasis. Furthermore，it may also find utility in treating inflammatory diseases such as rheumatoid arthritis by modulating immune responses without causing significant side effects.

In conclusion，Rac-Methyl 2-{(3R，4R)-4-hydroxy-l，l-dioxo-lambda6-thiolan-l}-yiaminocetae (CAS No. 2165598_92_33 is a highly versatile compound with significant potential in pharmaceutical research。 Its unique structural features、 stereochemical configuration、and functional groups contribute to its remarkable biological activity。 Recent studies have highlighted its role in modulating disease-related pathways， making it a promising candidate for future therapeutic applications。 As research continues to uncover new insights into its mechanisms of action，this compound is poised to play an important role in the development of next-generation drugs。